Cas no 1202880-08-7 (5-Chloro-6-hydroxynaphthalene-2-carbonitrile)

• Product Name: 5-Chloro-6-hydroxynaphthalene-2-carbonitrile
• CAS No: 1202880-08-7
• MF: C₁₁H₆ClNO
• MW: 203.624441623688
• CID: 5735083
• PubChem ID: 68151440
• Update Time: 2025-06-30

5-Chloro-6-hydroxynaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-hydroxynaphthalene-2-carbonitrile
• A1-04873
• SCHEMBL11889103
• PXSXARICYNYZRG-UHFFFAOYSA-N
• 1202880-08-7
• 5-Chloro-6-hydroxynaphthalene-2-carbonitrile

• Inchi： 1S/C11H6ClNO/c12-11-9-3-1-7(6-13)5-8(9)2-4-10(11)14/h1-5,14H
• InChI Key： PXSXARICYNYZRG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C2C=C(C#N)C=CC2=1)O

Computed Properties

• Exact Mass: 203.014
• Monoisotopic Mass: 203.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 3.2

Additional information on 5-Chloro-6-hydroxynaphthalene-2-carbonitrile

5-Chloro-6-hydroxynaphthalene-2-carbonitrile (CAS No. 1202880-08-7): An Overview of Its Properties and Applications

5-Chloro-6-hydroxynaphthalene-2-carbonitrile (CAS No. 1202880-08-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 5-Chloro-6-hydroxynaphthalene-2-carbonitrile.

The molecular formula of 5-Chloro-6-hydroxynaphthalene-2-carbonitrile is C₁₁H₇ClNO₂. The compound features a naphthalene ring system with a chlorine atom at the 5-position, a hydroxyl group at the 6-position, and a cyano group at the 2-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the hydroxyl group makes it capable of forming hydrogen bonds, while the cyano group contributes to its electronic properties and reactivity.

In terms of physical properties, 5-Chloro-6-hydroxynaphthalene-2-carbonitrile is a solid at room temperature with a melting point ranging from 190°C to 193°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The synthesis of 5-Chloro-6-hydroxynaphthalene-2-carbonitrile can be achieved through several methods. One common approach involves the reaction of 5-chloro-6-hydroxynaphthalene with cyanide ions in an appropriate solvent. Another method involves the substitution reaction of 5-chloro-6-hydroxynaphthalene with a nitrile reagent under controlled conditions. These synthetic routes have been optimized to yield high purity products with minimal by-products.

5-Chloro-6-hydroxynaphthalene-2-carbonitrile has shown promise in various research areas due to its unique chemical structure and properties. In pharmaceutical research, it has been investigated for its potential as an intermediate in the synthesis of novel drugs. The presence of the hydroxyl and cyano groups provides multiple points for functionalization, allowing for the creation of diverse derivatives with potential therapeutic applications.

Recent studies have also explored the use of 5-Chloro-6-hydroxynaphthalene-2-carbonitrile in materials science. Its ability to form hydrogen bonds and its electronic properties make it a suitable candidate for the development of new materials with enhanced performance characteristics. For example, it has been used in the synthesis of conjugated polymers for organic electronics and photovoltaic applications.

In addition to its potential in pharmaceuticals and materials science, 5-Chloro-6-hydroxynaphthalene-2-carbonitrile has been studied for its biological activities. Preliminary research suggests that it may exhibit anti-inflammatory and antioxidant properties, making it a potential lead compound for further drug development. However, more extensive studies are needed to fully understand its biological mechanisms and therapeutic potential.

The safety profile of 5-Chloro-6-hydroxynaphthalene-2-carbonitrile is an important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 5-Chloro-6-hydroxynaphthalene-2-carbonitrile (CAS No. 1202880-08-7) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and properties make it an attractive candidate for further investigation and development. As research in these fields continues to advance, the full potential of this compound is likely to be realized, contributing to new discoveries and innovations.